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Clinical Evidence on Hepatic Safety

The table below summarizes key findings on Sutezolid's hepatic safety from recent clinical studies:

Trial /

Study Phase Relevance to Hepatic Safety Reported Hepatic Findings

Name

SUDOCU 2b Sutezolid was combined with Some liver issues were observed,

[1]1[2] bedaquiline, delamanid, and but they were significantly fewer
moxifloxacin (a regimen with known than the nerve damage side effects
hepatotoxicity risk) to assess safety and  associated with linezolid [2].
efficacy.

RAD-TB 2 The trial protocol includes tracking The study is ongoing; results for the

(Wave 1) Grade 3 or higher adverse events, Sutezolid arms are not yet

[1] which encompass significant liver published [1].
toxicity.

Proposed Monitoring Protocol for Researchers

For researchers designing clinical trials or laboratory studies, a conservative monitoring approach is

recommended based on standard practices for investigational TB drugs.
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Baseline Assessment

e Tests to conduct: Complete Blood Count (CBC), comprehensive metabolic panel including ALT,
AST, ALP, GGT, and total bilirubin.

¢ Clinical screening: Detailed medical history focusing on pre-existing liver conditions, alcohol use,
and concomitant medications.

Routine Monitoring During Treatment

¢ Frequency: Conduct liver function tests (LFTs) at a minimum during the first month and periodically
thereafter (e.g., monthly).

e Action plan: Establish protocol-defined stopping rules for significant liver enzyme elevations (e.g.,
ALT >5 times the upper limit of normal (ULN), or >3x ULN with symptoms of hepatitis).

Experimental Workflow for Safety Monitoring

The diagram below outlines a proposed safety monitoring workflow for clinical trials involving Sutezeolid.
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FAQs for Technical Support

Q: What is the specific hepatotoxicity risk profile of Sutezolid compared to linezolid? A: Current
evidence suggests that Sutezolid may have a different safety profile. The primary dose-limiting toxicities of

linezolid are myelosuppression and mitochondrial toxicity leading to neuropathy [3]. While liver issues have
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been noted with Sutezolid in combination regimens, they were not the predominant safety signal in recent
trials [2].

Q: Are there any known drug-drug interactions that could increase hepatotoxicity risk? A: Sutezolid is
metabolized by CYP3A4 and flavin-containing monooxygenases [3]. Concomitant use with strong inducers
or inhibitors of these enzymes could alter Sutezolid or its metabolite levels. Furthermore, since it is often
studied in regimens with other drugs like bedaquiline, the potential for synergistic hepatotoxicity must be

carefully managed based on the safety profile of the entire regimen [2].

Q: Is there a recommended dose adjustment for patients with baseline hepatic impairment? A: Official
guidelines are not yet available as the drug is still under investigation. Clinical trials like SUDOCU and

RAD-TB are evaluating different doses to establish the optimal balance of efficacy and safety [1] [2].

The field of TB drug development is advancing rapidly. For the most current protocol information, I
recommend checking the clinical trial records for NCT06192160 (RAD-TB) and published results from the
SUDOCU trial [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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